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Compound of Interest

Compound Name: Nickel(II) bromide trihydrate

Cat. No.: B2653565 Get Quote

Essential Safety and Handling Guide for Nickel(II)
Bromide Trihydrate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as Nickel(II) bromide
trihydrate. This inorganic compound, while valuable in specific applications, presents

significant health and environmental hazards that necessitate strict adherence to safety

protocols. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a culture of safety and responsibility in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)
Nickel(II) bromide trihydrate is classified as a hazardous substance. It is known to be a

carcinogen, a skin and respiratory sensitizer, and is suspected of causing genetic defects and

damaging fertility or the unborn child.[1][2][3] It can also cause damage to organs through

prolonged or repeated exposure and is very toxic to aquatic life with long-lasting effects.[1][4]

Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to

minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment for Handling Nickel(II) Bromide
Trihydrate
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Body Part Required PPE
Specifications and
Remarks

Hands Chemical-resistant gloves

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[5]

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1][5]

Respiratory NIOSH-approved respirator

Required when dusts are

generated.[6] For higher

exposures, a full-face particle

respirator type N100 (US) or

type P3 (EN 143) is

recommended.[1]

Body
Laboratory coat, long-sleeved

shirt, and long pants

A complete suit protecting

against chemicals may be

necessary depending on the

scale of work.[1] Contaminated

work clothing should not be

allowed out of the workplace.

[4][6]

Feet Closed-toe shoes ---

Operational Plan for Safe Handling
A systematic approach to handling Nickel(II) bromide trihydrate is crucial to prevent

accidental exposure and contamination. The following step-by-step operational plan should be
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integrated into all laboratory protocols involving this compound.

1. Preparation and Engineering Controls:

Work Area: Always handle Nickel(II) bromide trihydrate in a well-ventilated area, preferably

within a certified chemical fume hood.[6]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g.,

spatulas, weighing paper), and waste containers are within reach.

2. Handling the Compound:

Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated

handling area.

Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[1][4][5]

Use techniques such as gentle scooping rather than pouring from a height.

Weighing: If weighing is required, perform this task within the fume hood or a ventilated

balance enclosure.

Spill Prevention: Use secondary containment (e.g., a tray) to contain any potential spills.

3. Post-Handling Procedures:

Decontamination: Thoroughly clean all surfaces and equipment that have come into contact

with the compound using appropriate cleaning agents.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, typically

starting with gloves, followed by the lab coat, and then eye/face protection. Wash hands

thoroughly with soap and water after removing gloves.[5]

Storage: Store Nickel(II) bromide trihydrate in a tightly closed, properly labeled container in

a dry, cool, and well-ventilated place, away from incompatible materials.[1][4][5] It should be

stored in a locked-up area accessible only to authorized personnel.[1][6]
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Disposal Plan
Proper disposal of Nickel(II) bromide trihydrate and any contaminated materials is critical to

protect the environment.

1. Waste Segregation:

Solid Waste: All disposable items contaminated with Nickel(II) bromide trihydrate (e.g.,

gloves, weighing paper, paper towels) should be placed in a designated, sealed, and clearly

labeled hazardous waste container.

Unused Product: Unused or surplus Nickel(II) bromide trihydrate must be disposed of as

hazardous waste.[1] Do not mix it with other waste streams.[1][6]

2. Waste Disposal:

Licensed Disposal Company: Arrange for the disposal of all hazardous waste through a

licensed and reputable waste disposal company.[1]

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations.[1][4] Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste to ensure complete and accurate

classification.[4]

Environmental Protection: Under no circumstances should Nickel(II) bromide trihydrate or

its containers be disposed of in the regular trash or poured down the drain, as it is very toxic

to aquatic life.[1][4]

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[4] Seek medical attention if irritation or a rash occurs.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2653565?utm_src=pdf-body
https://www.benchchem.com/product/b2653565?utm_src=pdf-body
https://www.benchchem.com/product/b2653565?utm_src=pdf-body
https://www.chemicalbook.com/msds/nickel-ii-bromide-trihydrate.pdf
https://www.chemicalbook.com/msds/nickel-ii-bromide-trihydrate.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/233730?userType=undefined
https://www.chemicalbook.com/msds/nickel-ii-bromide-trihydrate.pdf
https://www.chemicalbook.com/msds/nickel-ii-bromide-trihydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA4024218&productDescription=NCKL+II+BRMIDE+TRIHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4024218&productDescription=NCKL+II+BRMIDE+TRIHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2653565?utm_src=pdf-body
https://www.chemicalbook.com/msds/nickel-ii-bromide-trihydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA4024218&productDescription=NCKL+II+BRMIDE+TRIHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4024218&productDescription=NCKL+II+BRMIDE+TRIHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4024218&productDescription=NCKL+II+BRMIDE+TRIHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4024218&productDescription=NCKL+II+BRMIDE+TRIHYD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][4]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[5]

Spill: Evacuate the area. Wearing appropriate PPE, carefully sweep up the spilled solid,

avoiding dust generation, and place it in a sealed container for disposal.[1][5] Clean the spill

area thoroughly. For large spills, contact your institution's environmental health and safety

department.

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling Nickel(II) bromide trihydrate, ensuring a safe and productive research

environment.

Experimental Workflow Visualization
To further clarify the safe handling process, the following diagram illustrates the key steps from

preparation to disposal.
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Caption: Workflow for the safe handling of Nickel(II) bromide trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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